Cas no 91342-74-4 (3-((Dimethylamino)methyl)-5-methylhexan-2-one)

3-((Dimethylamino)methyl)-5-methylhexan-2-one structure
91342-74-4 structure
Product Name:3-((Dimethylamino)methyl)-5-methylhexan-2-one
CAS No:91342-74-4
MF:C10H21NO
MW:171.279843091965
MDL:MFCD22683881
CID:1035083
PubChem ID:53419039
Update Time:2024-10-26

3-((Dimethylamino)methyl)-5-methylhexan-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-((Dimethylamino)methyl)-5-methylhexan-2-one
    • 3-(dimethylaminomethyl)-5-methyl-2-hexanone
    • 3-[(dimethylamino)methyl]-5-methylhexan-2-one
    • 3-(n,n-dimethylaminomethyl)-5-methyl-2-hexanone
    • 3-[(dimethylamino)methyl]-5-methyl-hexan-2-one
    • 3-((Dimethylamino)methyl)-5-methyl-hexan-2-one
    • 3-DIMETHYLAMINOMETHYL-5-METHYLHEXAN-2-ONE
    • QCDJYGZCMGEQNF-UHFFFAOYSA-N
    • BCP20525
    • AK130281
    • 3-dimethylaminomethyl-5-methyl-hexan-2-one
    • AX8246442
    • Z2649
    • 3-[(dimethylamin
    • 3-[(Dimethylamino)methyl]-5-methyl-2-hexanone (ACI)
    • 3-[(dimethylamino)methy]-5-methylhexan-2-one
    • 2-Hexanone, 3-[(dimethylamino)methyl]-5-methyl-
    • DB-098993
    • ABF5VHY44N
    • 91342-74-4
    • DTXSID50697484
    • 2-Hexanone, 3-((dimethylamino)methyl)-5-methyl-
    • 3-[(Dimethylamino)methyl]-5-methyl-2-hexanone
    • UNII-ABF5VHY44N
    • SCHEMBL234393
    • 3-Dimethylaminomethyl)-5-methyl-2-hexanone
    • CS-0023418
    • F20654
    • AKOS016014014
    • 3-((Dimethylamino)methyl)-5-methyl-2-hexanone
    • AS-19972
    • MFCD22683881
    • MDL： MFCD22683881
    • Inchi： 1S/C10H21NO/c1-8(2)6-10(9(3)12)7-11(4)5/h8,10H,6-7H2,1-5H3
    • InChI Key： QCDJYGZCMGEQNF-UHFFFAOYSA-N
    • SMILES： O=C(C(CC(C)C)CN(C)C)C

Computed Properties

  • Exact Mass: 171.162
  • Monoisotopic Mass: 171.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3
  • XLogP3: 1.6

Experimental Properties

  • Density: 0.861
  • Boiling Point: 220 ºC
  • Flash Point: 61 ºC

3-((Dimethylamino)methyl)-5-methylhexan-2-one Security Information

3-((Dimethylamino)methyl)-5-methylhexan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CB958-200mg
3-((Dimethylamino)methyl)-5-methylhexan-2-one
 91342-74-4 97+%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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 91342-74-4 97+%
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abcr
AB503680-1 g
3-Dimethylaminomethyl-5-methyl-hexan-2-one, 95%; .
 91342-74-4 95%
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 €83.40 2022-07-29
abcr
AB503680-5 g
3-Dimethylaminomethyl-5-methyl-hexan-2-one, 95%; .
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AB503680-25 g
3-Dimethylaminomethyl-5-methyl-hexan-2-one, 95%; .
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TRC
D494323-10mg
3-((Dimethylamino)methyl)-5-methylhexan-2-one
 91342-74-4
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D494323-50mg
3-((Dimethylamino)methyl)-5-methylhexan-2-one
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D494323-100mg
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3-((Dimethylamino)methyl)-5-methylhexan-2-one Production Method

Production Method 1

110-12-3 110-12-3
91342-74-4 91342-74-4
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Ethanol ,  Water ;  5 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 8 - 9
Reference
Green process for synthesis of tetrabenazine
Li, Xiaomin; Chen, Zhengping; Liu, Chunyi; Tang, Jie, Huagong Xuebao (Chinese Edition), 2012, 63(2), 567-571

Production Method 2

1522-34-5 1522-34-5
506-59-2 506-59-2
91342-74-4 91342-74-4
Reaction Conditions
1.1 Reagents: Potassium hydroxide ,  Hydrochloric acid
Reference
Preparation and Characterization of Tetrabenazine Enantiomers against Vesicular Monoamine Transporter 2
Yu, Qian-sheng; Luo, Weiming; Deschamps, Jeffery; Holloway, Harold W.; Kopajtic, Theresa; et al, ACS Medicinal Chemistry Letters, 2010, 1(3), 105-109

Production Method 3

110-12-3 110-12-3
506-59-2 506-59-2
91342-74-4 91342-74-4
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Ethanol ;  48 h, reflux; reflux → rt
1.2 Reagents: Sodium carbonate ;  pH 8, rt
Reference
The synthesis of precursor of FP-(+)-DTBZ
Wu, Caijiao; Li, Hui; Sun, Feiyang; Bao, Changshun; Bao, Xuefei; et al, Synthetic Communications, 2019, 49(22), 3218-3225

Production Method 4

91342-74-4 91342-74-4
Reaction Conditions
Reference
Synthesis of 3H-labeled Tetrabenazine (TBZ)
Rhee, Sung-Whi; Ryan, Kenneth J.; Tanga, Mary J., Journal of Labelled Compounds and Radiopharmaceuticals, 2011, 54(7), 367-370

Production Method 5

144-62-7 144-62-7
91342-74-4 91342-74-4
91342-74-4 91342-74-4
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Diethyl ether ,  Water ;  1 h, rt
Reference
Real-Time Monitoring of Solid-Liquid Slurries: Optimized Synthesis of Tetrabenazine
Sato, Yusuke; Liu, Junliang; Kukor, Andrew J.; Culhane, Jeffrey C.; Tucker, John L.; et al, Journal of Organic Chemistry, 2021, 86(20), 14069-14078

Production Method 6

110-12-3 110-12-3
91342-74-4 91342-74-4
Reaction Conditions
1.1 Catalysts: Hydrochloric acid Solvents: Ethanol ,  Water ;  5 h, 95 °C
Reference
A Concise Synthesis of Tetrabenazine and Its Crystal Structure
Liu, Chunyi; Chen, Zhengping; Li, Xiaomin; Tang, Jie, Molecular Crystals and Liquid Crystals, 2012, 557(1), 39-49

Production Method 7

110-12-3 110-12-3
91342-74-4 91342-74-4
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Ethanol ;  95 °C
Reference
(+)-9-Benzyloxy-α-Dihydrotetrabenazine as an Important Intermediate for the VMAT2 Imaging Agents: Absolute Configuration and Chiral Recognition
Liu, Chunyi; Chen, Zhengping; Li, Xiaomin; Tang, Jie; Qin, Xiaofeng, Chirality, 2013, 25(4), 215-223

3-((Dimethylamino)methyl)-5-methylhexan-2-one Raw materials

3-((Dimethylamino)methyl)-5-methylhexan-2-one Preparation Products

3-((Dimethylamino)methyl)-5-methylhexan-2-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:91342-74-4)3-((Dimethylamino)methyl)-5-methylhexan-2-one
Order Number:A860529
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:24
Price ($):280.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:91342-74-4)3-((Dimethylamino)methyl)-5-methylhexan-2-one
A860529
Purity:99%
Quantity:100g
Price ($):280.0
Email